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An In-depth Guide to the Molecular Weight of Copper(ll) Formate Tetrahydrate
For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed calculation and breakdown of the molecular weight for
copper(ll) formate tetrahydrate. Accurate molecular weight determination is a fundamental
necessity in chemical synthesis, quantitative analysis, and formulation development.

Chemical Formula Determination

Copper(ll) formate tetrahydrate is an ionic compound consisting of a copper cation with a +2
charge (cupric), two formate anions (HCOO™), and four molecules of water of hydration. The
chemical formula is therefore represented as:

Cu(HCOO)2-4H20

This formula indicates that each formula unit contains one copper atom, two carbon atoms, ten
hydrogen atoms, and eight oxygen atoms.[1][2][3]

Calculation of Molecular Weight

The molecular weight (MW) is the sum of the atomic weights of all atoms in the chemical
formula. The calculation is based on the standard atomic weights of the constituent elements.

[4115]
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The contribution of each element to the total molecular weight is detailed below:

Copper (Cu): 1 atom x 63.546 amu = 63.546 amu[6][7][8]

Carbon (C): 2 atoms x 12.011 amu = 24.022 amu

Hydrogen (H): 10 atoms x 1.008 amu = 10.080 amu[9][10]

Oxygen (O): 8 atoms x 15.999 amu = 127.992 amu[11][12][13]
Total Molecular Weight = 63.546 + 24.022 + 10.080 + 127.992 = 225.64 g/mol
The calculated molecular weight is approximately 225.64 g/mol .[1][2][3]

Data Presentation

The quantitative data used for the molecular weight calculation is summarized in the table
below for clarity and easy reference.

Standard Total Mass
Element Symbol Quantity Atomic Weight Contribution

(amu) (amu)
Copper Cu 1 63.546[6][14] 63.546
Carbon C 2 12.011[15] 24.022
Hydrogen H 10 1.008[16][17] 10.080
Oxygen o) 8 15.999[13][18] 127.992

Total 225.64

Methodologies and Visualizations

The determination of molecular weight for a specific chemical compound like copper(ll) formate
tetrahydrate is a theoretical calculation based on established standard atomic weights.
Therefore, experimental protocols for its determination are not applicable in this context.
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Similarly, the calculation of molecular weight is a direct summation of atomic masses and does
not involve signaling pathways or complex experimental workflows that would necessitate
visualization with Graphviz. The logical relationship is a simple hierarchy, as illustrated below.

Constituent Elements

1x Cu (63.546) | |2xC(12.011)| |10xH (1.008)| |8x O (15.999)
/ i \ N\

. N\

Mass from Copper Mass from Carbon Mass from Hydrogen Mass from Oxygen
(63.546) (24.022) (10.080) (127.992)

Molecular Weight
(225.64 g/mol)

Click to download full resolution via product page

Caption: Hierarchical calculation of molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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